Cas no 2137534-14-4 (4-(cyclohexylamino)-3,3-difluorobutanoic acid)

• Product Name: 4-(cyclohexylamino)-3,3-difluorobutanoic acid
• CAS No: 2137534-14-4
• MF: C₁₀H₁₇F₂NO₂
• MW: 221.244290113449
• CID: 5866785
• PubChem ID: 165789409
• Update Time: 2025-10-19

4-(cyclohexylamino)-3,3-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(cyclohexylamino)-3,3-difluorobutanoic acid
• 2137534-14-4
• EN300-1131584

• Inchi： 1S/C10H17F2NO2/c11-10(12,6-9(14)15)7-13-8-4-2-1-3-5-8/h8,13H,1-7H2,(H,14,15)
• InChI Key： LOAPWWLYYBQLRG-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(CNC1CCCCC1)F

Computed Properties

• Exact Mass: 221.12273511g/mol
• Monoisotopic Mass: 221.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(cyclohexylamino)-3,3-difluorobutanoic acid

Introduction to 4-(cyclohexylamino)-3,3-difluorobutanoic acid (CAS No. 2137534-14-4)

4-(cyclohexylamino)-3,3-difluorobutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137534-14-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a unique structural arrangement with a cyclohexylamino group and difluorobutanoic acid backbone, presents intriguing possibilities for its application in drug development and molecular biology studies.

The molecular structure of 4-(cyclohexylamino)-3,3-difluorobutanoic acid encompasses both hydrophobic and hydrophilic regions, making it a versatile candidate for various biochemical interactions. The presence of the difluorobutanoic acid moiety introduces fluorine atoms, which are well-known for their ability to modulate metabolic pathways and enhance binding affinity in drug molecules. This structural feature has been extensively studied in the context of designing more potent and selective pharmacological agents.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their improved pharmacokinetic properties. The difluorobutanoic acid group in this compound not only contributes to its solubility but also influences its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers have leveraged this compound to develop novel derivatives with enhanced therapeutic potential.

One of the most compelling aspects of 4-(cyclohexylamino)-3,3-difluorobutanoic acid is its potential role in modulating enzyme activity. The cyclohexylamino group provides a bulky side chain that can interact with specific pockets on enzymes, thereby influencing their catalytic efficiency. This has led to investigations into its use as a scaffold for developing inhibitors targeting various therapeutic pathways. For instance, studies have explored its interaction with proteases and kinases, which are key players in numerous disease mechanisms.

The fluorine atoms in the difluorobutanoic acid moiety have been particularly studied for their ability to enhance binding affinity through dipole interactions and halogen bonding. These properties are critical in designing drugs that require high specificity and stability. Recent advancements in computational chemistry have allowed researchers to predict the binding modes of this compound with high accuracy, facilitating the design of more effective drug candidates.

Furthermore, the cyclohexylamino group contributes to the compound's overall stability under various conditions, making it suitable for long-term storage and transport without significant degradation. This stability is crucial for both laboratory research and potential industrial applications. The compound's compatibility with standard solvents used in pharmaceutical synthesis also makes it an attractive choice for industrial-scale production.

Current research is exploring the potential of 4-(cyclohexylamino)-3,3-difluorobutanoic acid in the development of treatments for neurological disorders. The unique structural features of this compound suggest that it may interact with neurotransmitter receptors or enzymes involved in neurodegenerative processes. Preliminary studies have shown promising results in cell-based assays, indicating its potential as a lead compound for further development.

The synthesis of 4-(cyclohexylamino)-3,3-difluorobutanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as fluorination reactions and nucleophilic substitutions are critical in constructing the desired molecular framework.

From a biochemical perspective, the compound's ability to act as a substrate or inhibitor for various enzymes opens up avenues for studying metabolic pathways. The difluorobutanoic acid moiety, in particular, has been implicated in influencing fatty acid metabolism and energy production. This has sparked interest among researchers studying metabolic disorders and obesity-related conditions.

The versatility of 4-(cyclohexylamino)-3,3-difluorobutanoic acid extends beyond pharmaceutical applications. It has been utilized as a building block in material science research, where its unique structural properties contribute to the development of novel polymers and coatings. The incorporation of fluorine atoms enhances material stability and chemical resistance, making it valuable for industrial applications.

In conclusion, 4-(cyclohexylamino)-3,3-difluorobutanoic acid (CAS No. 2137534-14-4) represents a fascinating compound with broad applications across multiple scientific disciplines. Its structural features make it an ideal candidate for drug development, enzyme modulation, and material science innovations. As research continues to uncover new possibilities for this compound, its significance is expected to grow further.